Cas no 1000773-62-5 (2-(Bromomethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1000773-62-5
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD11846578
• CID: 841519
• PubChem ID: 21441094
• Update Time: 2025-10-29

2-(Bromomethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(trifluoromethyl)pyridine
• 2-bromomethyl-5-trifluoromethylpyridine
• X7301
• 2-bromomethyl-5-(trifluoromethyl)pyridine
• AKOS015999398
• DTXSID70613944
• 1000773-62-5
• DB-337755
• SY033943
• MFCD11846578
• Pyridine, 2-(bromomethyl)-5-(trifluoromethyl)-
• 2-bromomethyl-5-trifluoromethyl-pyridine
• SCHEMBL485439
• AS-30902
• EN300-127342

• MDL： MFCD11846578
• Inchi： 1S/C7H5BrF3N/c8-3-6-2-1-5(4-12-6)7(9,10)11/h1-2,4H,3H2
• InChI Key： UMXIAVUQROUXKO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 211.7±35.0℃ at 760 mmHg
• PSA: 12.89000
• LogP: 2.99530

Additional information on 2-(Bromomethyl)-5-(trifluoromethyl)pyridine

2-(Bromomethyl)-5-(trifluoromethyl)pyridine (CAS 1000773-62-5): A Versatile Building Block in Modern Chemistry

The chemical compound 2-(Bromomethyl)-5-(trifluoromethyl)pyridine (CAS 1000773-62-5) represents an important heterocyclic building block in contemporary organic synthesis. This pyridine derivative combines the unique electronic properties of both bromomethyl and trifluoromethyl functional groups, making it particularly valuable for pharmaceutical research, agrochemical development, and materials science applications.

With the increasing demand for fluorinated compounds in drug discovery, 2-(Bromomethyl)-5-(trifluoromethyl)pyridine has gained significant attention from medicinal chemists. The presence of the trifluoromethyl group (CF3) enhances metabolic stability and lipophilicity of potential drug candidates, while the bromomethyl moiety serves as an excellent handle for further functionalization through various cross-coupling reactions.

Recent studies highlight the growing importance of pyridine-based intermediates like CAS 1000773-62-5 in developing novel kinase inhibitors and GPCR modulators. The compound's molecular weight of 240.01 g/mol and its specific reactivity profile make it particularly suitable for constructing complex molecular architectures through Suzuki-Miyaura coupling or Buchwald-Hartwig amination reactions.

In material science applications, 2-(Bromomethyl)-5-(trifluoromethyl)pyridine serves as a precursor for liquid crystal materials and organic electronic components. The electron-withdrawing nature of the trifluoromethyl substituent significantly alters the electronic properties of resulting materials, making them valuable for OLED technologies and organic photovoltaics.

The synthesis and handling of CAS 1000773-62-5 require specialized knowledge in organobromine chemistry. Researchers frequently search for information about its storage conditions, solubility profile (soluble in common organic solvents like DCM, THF, and DMF), and optimal reaction conditions for various transformations.

Market analysis indicates growing demand for trifluoromethylated pyridine derivatives, with 2-(Bromomethyl)-5-(trifluoromethyl)pyridine being among the most sought-after intermediates. Pharmaceutical companies particularly value its potential for creating bioisosteric replacements in drug design, often searching for reliable suppliers of high-purity material.

From a synthetic chemistry perspective, the bromomethyl group at position 2 offers excellent opportunities for nucleophilic substitution reactions, while the electron-deficient pyridine ring facilitates various aromatic substitution patterns. This dual functionality makes CAS 1000773-62-5 a versatile intermediate for constructing more complex heterocyclic systems.

Recent patent literature reveals numerous applications of 2-(Bromomethyl)-5-(trifluoromethyl)pyridine in developing novel crop protection agents and veterinary pharmaceuticals. The compound's unique combination of halogen and fluorine substituents contributes to enhanced biological activity in many agrochemical formulations.

Quality control of 2-(Bromomethyl)-5-(trifluoromethyl)pyridine typically involves HPLC analysis, with purity specifications often exceeding 97%. Analytical chemists frequently search for optimal chromatographic conditions and spectroscopic characterization data (including 1H NMR, 13C NMR, and mass spectra) for this compound.

The future outlook for CAS 1000773-62-5 appears promising, with increasing research into fluorine-containing pharmaceuticals and advanced materials. As synthetic methodologies continue to evolve, this multifunctional pyridine derivative will likely find even broader applications across chemical industries.

Environmental considerations regarding organobromine compounds have led to increased interest in developing alternative synthetic routes to 2-(Bromomethyl)-5-(trifluoromethyl)pyridine. Green chemistry approaches focusing on atom economy and reduced waste generation are becoming important research directions for this valuable intermediate.

For researchers working with 2-(Bromomethyl)-5-(trifluoromethyl)pyridine, proper personal protective equipment and handling procedures are essential. While not classified as extremely hazardous, standard precautions for brominated compounds should always be followed in laboratory settings.

The global market for pyridine derivatives continues to expand, with CAS 1000773-62-5 representing a significant segment of this growth. Pharmaceutical companies, contract research organizations, and academic institutions remain the primary consumers of this specialty chemical.

Recent advances in continuous flow chemistry have opened new possibilities for the scalable production of 2-(Bromomethyl)-5-(trifluoromethyl)pyridine. These technological developments address common challenges associated with batch synthesis of halogenated heterocycles while improving yield and reproducibility.

In conclusion, 2-(Bromomethyl)-5-(trifluoromethyl)pyridine (CAS 1000773-62-5) stands as a remarkably useful intermediate with diverse applications across multiple chemical disciplines. Its unique structural features and synthetic versatility ensure its continued importance in both academic research and industrial applications for years to come.